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Compound of Interest

Compound Name: 4-Chloro-4-fluoro-butyrophenone

Cat. No.: B3265847 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 4-Chloro-4-fluoro-butyrophenone, a common intermediate in

pharmaceutical synthesis.[1]

Physicochemical Properties
A clear understanding of the physicochemical properties of 4-Chloro-4-fluoro-butyrophenone
is fundamental to its safe handling and disposal.
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Property Value

Molecular Formula C10H10ClFO[1][2]

Molecular Weight 200.64 g/mol [1][3]

Appearance White to amber to dark green clear liquid[1]

Melting Point 5 - 6 °C[1]

Boiling Point 122 °C at 0.7 mmHg[1]

Density 1.22 - 1.23 g/mL at 25 °C[1][3]

Flash Point 91 °C (195.8 °F) - closed cup[3]

Solubility 380 mg/L in water at 20°C[4]

CAS Number 3874-54-2[2][3][5]

Hazard Identification and Personal Protective
Equipment (PPE)
4-Chloro-4-fluoro-butyrophenone is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, and can cause serious eye irritation.[5] It may also cause

respiratory irritation.[2] Therefore, strict adherence to safety protocols and the use of

appropriate Personal Protective Equipment (PPE) are mandatory.

Required PPE:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Protective gloves.[2]

Skin Protection: Appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: A NIOSH-approved respirator is required if working in a poorly

ventilated area or when dealing with spills.[4]

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Evacuate: Evacuate unnecessary personnel from the spill area.[2]

Ventilate: Ensure adequate ventilation of the area.[2][4]

Containment: For large spills, dike the area to contain the material. For small spills, absorb

with an inert, dry material such as sand or earth.[2][4]

Collection: Carefully scoop or sweep the absorbed material into a suitable, labeled container

for disposal.[2][4] Use non-sparking tools.[5][6]

Decontamination: Clean the spill area thoroughly with soap and water.[2]

Wash: Wash hands thoroughly after handling.[2]

Disposal Workflow
The proper disposal of 4-Chloro-4-fluoro-butyrophenone and its contaminated materials

must be conducted in accordance with all local, regional, and national regulations. The

following workflow provides a logical approach to ensure compliant disposal.

Caption: Workflow for the proper disposal of 4-Chloro-4-fluoro-butyrophenone.

Step-by-Step Disposal Procedure
Waste Identification and Segregation:

Identify all waste streams containing 4-Chloro-4-fluoro-butyrophenone, including

unused product, contaminated labware (e.g., gloves, absorbent materials), and reaction

byproducts.

Segregate this waste from other laboratory waste streams, particularly from incompatible

materials such as strong oxidizing agents and strong bases.[5][6]

Containerization and Labeling:
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Place the waste in a suitable, sealable, and chemically resistant container.[4][5][6]

Clearly label the container with the chemical name ("4-Chloro-4-fluoro-butyrophenone")

and appropriate hazard warnings.

Consult Regulations and Professional Services:

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[4][5]

Do not flush the material into surface water or the sanitary sewer system.[5][6]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

Final Disposal:

The final disposal method will be determined by the licensed waste disposal facility but will

likely involve incineration at an approved hazardous waste disposal plant.[2][5][6] This

ensures the complete destruction of the hazardous compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of 4-Chloro-4-fluoro-butyrophenone: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265847#4-chloro-4-fluoro-butyrophenone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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